AbstractIn this work, a model sensitive to changes of process parameters such as temperature, air velocity, air initial relative humidity, and wet material layer thickness has been developed and verified by two different experimental methods. A laboratory convective batch dryer was used to measure drying behavior of 11 types of products at various process conditions to determine the model parameters. An independent solar drying system was used to experimentally verify the model. The model can predict drying kinetics at any point within a defined range of process conditions: model parameters were determined for temperature range of 40–50 °C, air velocity of 0.6–1.2 m/s, initial air relative humidity of 27–45%, and layer thickness of 4–12 mm. However, the model was verified also for extrapolated air velocity and humidity with good agreement between experimental and model data despite the use of a different independent experimental system.

AbstractPyrolysis characteristics of the algae biomass collected from local source in the presence of HZSM-5 catalyst was investigated using Thermogravimetric analyzer (TGA) in this study. Multi-components of carbohydrates, proteins, lipids and other component dissociation in algae sample taking place at different stages at varying temperature condition was confirmed as per the multi-step DTG curve. The average activation energy, and pre-exponential factor for the pyrolysis reaction were analyzed using the isoconversional integral methods such as, Flynn–Wall–Ozawa (FWO), Kissinger–Akahira–Sunose (KAS), and Starnik and Coats Redfern (SCR) methods, and differential isoconversional method of the Kissinger method. The stages of multi-component dissociation was evident consistently in the kinetic and thermodynamic properties analyzed in this study. The diffusion kinetic model fits well into the pyrolysis zone based on the master plot method. The thermodynamic properties including, change in enthalpy, Gibbs free energy, and entropy of the pyrolysis reaction confirms the complex nature of the pyrolysis reaction.

AbstractA focused, brief review on the issue of needleless electrohydrodynamic (EHD) methods for making submicron fibers and particles is presented. Advantages over conventional EHD methods, especially on the issue of production scale, are discussed. An overview of key, entry-point patent, and journal literature are offered to assist the materials processing engineer in the equipment design selection.

AbstractFlare gas recovery is a procedure that reduces the greenhouse gas emissions. Ejectors play a technically efficient and productive role in the recovery of flare gas. The higher the secondary fluid entrainment rate causes better performance of the ejector. The main purpose of the recent study is increasing the flow of gas in the gas recovery ejectors. A two-phase ejector is examined using computational fluid dynamics (CFD) in order to have an optimized performance. The diameter and length of the throat, the nozzle diameter, as well as the converging and diverging angles are the geometrically assigned influence the secondary fluid flux. To achieve the highest entrainment rate, the optimal value of these parameters was determined using the multi-objective genetic algorithm (MOGA) proposed three points as an ejector design candidate. As a result, the rate is improved when a reduction occurred in the length of the throat and the converging angle. It was also increased while reducing the nozzle and throat diameters and the diverging angle. Compared to the basic case, the optimal geometries raised the amount of flow by 25.5, 16.06, and 12.76 times, respectively. Energy efficiency evaluation for the base model and all design points has been made was about 3.5 times higher than the basic case in the second candidate. The first point could also improve the efficiency up to 78%, whereas it was dramatically reduced by the third candidate (47%).

AbstractJosef Stefan developed the theoretical framework needed to analyze the diffusion column in the second half of the 19th century. For the next six decades after his death, his design allowed the estimation of binary gas diffusivities assuming a flat liquid–gas interface and isothermal operation at atmospheric pressure. In the 1950s, inaccuracies in the diffusivity estimates were detected. These were related to column end effects at the top, where turbulence and eddy formation at the mixing point of the sweep and gas phases occurred, and at the liquid–gas interface, where curvature due to surface tension changed the mass transfer area and the diffusion path length for gas A to the top. The present work examines quantitatively for the first time the relationship between interfacial curvature resulting from surface tension and the binary gas diffusivity estimates in the Stefan column. The hypothesis is that such a relationship exists. The dimensionless parameter N1, which gives the ratio of surface tension to gravitational forces acting on the interface, determines the radial distribution profile, in turn affecting the curved-to-flat-interface binary gas diffusivity ratio. The generalized surface tension model was validated numerically with interfacial descent versus time data from two Stefan column runs reported recently (acetone-air and n-hexane-air). The experimental curved-to-flat-interface diffusivity ratio in both runs was 1.7–1.8, indicating an important contribution from interfacial curvature in the diffusivity calculations. The researcher now has a quantitative tool relating interfacial curvature due to surface tension and the binary gas diffusivity estimates obtained in the Stefan column.

AbstractThe primary goals of human civilization are sustainable growth and restoration of the ecosystem. Currently, the continuous release of effluents containing heavy metals from tanneries, and the mining, printing, and pharmaceutical industries into the aquatic environment has become a serious issue. Chromium (Cr) and mercury (Hg) pose a major threat to human beings. Several techniques have been employed to mitigate this threat, including adsorption, electrolysis, chemical precipitation, desalination, reverse osmosis, ion exchange, membrane filtration, and photocatalysis. However, photocatalysis is known for its cost-effectiveness and green aspects in the removal of heavy metal ions from solutions. Over the last few decades, there has been a growing interest among researchers worldwide to study this technique. Numerous materials, including conducting polymers (CPs), have been utilized for the removal of heavy metal ions from wastewater/aqueous solutions. Polyaniline (PANI)-based nanocomposites are effective photocatalysts for the removal of various types of heavy metal ions from wastewater/aqueous solutions. Despite its potential, several factors affect the removal efficiency, such as irradiation levels and the type of PANI-based nanocomposite used. Further research is needed to address these challenges and improve the stability and reusability of PANI-based photocatalysts. Given the available water resources in the real world, it is critical that in-depth research be conducted into PANI-based photocatalysts, and the stability and reusability of such catalysts and achieving the primary goals of human civilization, namely sustainable growth and ecosystem restoration.

AbstractAccurate measurement of solution tracer concentration in residence time distribution (RTD) tests can be difficult in low volumetric flowrate systems where solution must be accumulated over a period before there is sufficient volume for a tracer concentration measurement. This is encountered with laboratory-scale heap leaching column salt tracer RTD tests. Step-up tracer experiments were used to show how this results in tracer concentration underestimation (due to mixing effects) and loss of profile features, such as tracer concentration step changes. A tracer measurement setup was conceived to overcome this. It was designed to have well-defined flow which could be described using a compartment model of a plug flow and well-mixed volume in series. The model was used to calculate “true” tracer concentrations from the measured values (correlation coefficients greater than 0.983). It was demonstrated to be effective at both correcting tracer concentration magnitudes and restoring lost profile features.

AbstractCharacteristic curve equations are used to calculate the products distribution during the non-catalytic aquathermolysis of Ashal’cha heavy crude oil at different reaction times (12, 24, 48, and 72 h) and temperatures (250 and 300 °C) with a 3:7 water-to-oil weight ratio. The developed equations accurately estimate the experimental information at different time of reaction and temperature with average absolute error lower than 5%. Unstable primary and secondary (UPS) products equations predicted the experimental results for aromatics and saturate fractions better than stable primary and secondary (SPS) products equations. On the contrary, the gas fraction was well calculated with the SPS products correlation.

AbstractThe presence of metallic ions in raw freshwater is a problem that occurs with greater intensity in periods of drought, due to the intensification of water withdrawal from lower levels of the dams, where there is a higher percentage of organic matter and concentration of metallic ions, including manganese and iron. High levels of these dissolved metals, in addition to altering the organoleptic properties of water, also cause deleterious effects on human and animal health. Given this, the present study aimed to evaluate the use of reverse osmosis in the removal of Mn+2 and Fe+2 from raw freshwater, to comply with the MS 5/2017 regulation (Brazilian standard), which establishes the maximum allowable values for Mn+2 and Fe+2 ions in drinking water. Three synthetic feed solutions were evaluated to study the retention alone and together of the metals, as well as the water permeability before and after the retention tests with each studied solution. The results showed that the reverse osmosis process retained 99 % of Mn+2, 93 % of Fe+2, and 98 % of the two ions together. Regarding the cleaning process, it increased the water permeability of the membrane after exposure to Fe+2 and the mixture of Mn+2 and Fe+2, being reduced after exposure to Mn+2 only. For the three types of feed, the post-cleaning fouling was estimated at 9.14 − 13.65 % in terms of permeability. Thus, reverse osmosis can be considered a promising process for the treatment of drinking water, and further studies are needed to implement this process in water treatment plants.

AbstractThe increasing global demand for potassic fertilizer, due to the population growth, indirectly forces many countries to search for an alternative source of potassium. The present study reports the recovery of potassium from K-feldspar (K2O 12.5 wt. %) through the chlorination roasting—water leaching process applying a mixture of CaCl2 and NaCl. Individual use of NaCl and CaCl2 results in the extraction of ∼50% and 92% of potassium, respectively. Though the K-extraction is very high via CaCl2 roasting process, it adds an extra cost to the process as compared with NaCl. However, the use of salt mixture CaCl2: NaCl (40:60 wt. %) recovers potassium to the tune of ∼98% at optimum conditions (850 °C, 60 min roasting period, salt mixture: feldspar 1:1). Various experimental parameters such as temperature, time, and salt to feldspar ratio were optimized to recover maximum potassium from the complex structure of K-feldspar. The experimental results are explained using a theoretical extraction model, further supported by characterizations of the samples using XRD, SEM-EDX and FTIR studies.